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Compound of Interest

Compound Name:
N-(3,4-Dichlorophenyl)-N'-

dodecylurea

CAS No.: 5006-86-0

Cat. No.: B11985951

Get Quote

Application Note: Characterization of Hydrophobic Binding Sites and Membrane Partitioning

using N-(3,4-Dichlorophenyl)-N'-dodecylurea

Abstract & Introduction
N-(3,4-Dichlorophenyl)-N'-dodecylurea (DDU) is a specialized amphiphilic probe designed to

interrogate the hydrophobicity and steric depth of binding pockets in proteins (e.g., Albumin,

Soluble Epoxide Hydrolase) and lipid bilayers. Unlike standard fluorescent probes (e.g., ANS,

Nile Red) that report hydrophobicity via emission shifts, DDU functions as a "molecular ruler"

and competitive ligand.

Its structure combines a polar, hydrogen-bonding urea headgroup with an electron-deficient

3,4-dichlorophenyl moiety and a long hydrophobic dodecyl (C12) tail. This unique architecture

allows it to:

Map Hydrophobic Channels: Assess the depth and steric tolerance of enzyme active sites

(e.g., sEH, Photosystem II) by comparing binding affinity against shorter-chain analogs.
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Quantify Membrane Partitioning: Act as a model hydrophobic drug to determine partition

coefficients (

) in liposomal systems.

Quench Fluorescence: The dichlorophenyl group serves as a contact quencher for

tryptophan or membrane-bound fluorophores, revealing spatial proximity.

Physicochemical Properties
Property Value / Description

Chemical Formula

Molecular Weight 373.36 g/mol

LogP (Predicted) ~7.5 – 8.2 (Highly Hydrophobic)

Solubility (Water)
< 1

M (Negligible)

Solubility (Organic) Soluble in DMSO (>50 mM), Ethanol, DMF

UV Absorbance nm (Phenylurea chromophore)

Fluorescence Non-fluorescent (Quencher)

Experimental Protocols
Protocol A: Probing Hydrophobic Pockets via
Fluorescence Displacement
Objective: Determine the affinity of DDU for a protein's hydrophobic pocket (e.g., Human

Serum Albumin - HSA) by displacing a fluorescent reporter (e.g., ANS or Warfarin).

Materials:

Protein: HSA (fatty acid-free), 5

M in PBS.
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Reporter Probe: 1-Anilinonaphthalene-8-sulfonic acid (ANS), 10

M.

Ligand (DDU): 10 mM stock in DMSO.

Buffer: 50 mM Sodium Phosphate, pH 7.4.

Workflow:

Prepare Stocks
(DDU in DMSO)

Titrate DDU
(0.1 - 50 µM)

Form Protein-Reporter Complex
(HSA + ANS)

 Incubate 10 min
Measure Fluorescence

(Ex: 370nm, Em: 470nm)
 Equilibrium Calculate IC50 / Ki

(Hill Equation)

Click to download full resolution via product page

Figure 1: Fluorescence displacement workflow. DDU competes with ANS for the hydrophobic

site, causing a decrease in fluorescence.

Step-by-Step Procedure:

Baseline: Prepare 2 mL of HSA (5

M) + ANS (10

M) in a quartz cuvette. Record the fluorescence spectrum (Ex 370 nm, Em 400–600 nm).

Titration: Sequentially add aliquots of DDU stock (0.5

L increments) to the cuvette. Ensure final DMSO concentration stays <1%.

Equilibration: Mix gently and incubate for 2 minutes after each addition.

Measurement: Record the decrease in fluorescence intensity at 470 nm.

Analysis: Plot
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vs. [DDU]. Fit data to a competitive binding model to extract the Inhibition Constant (

).

Note: A steep drop indicates DDU successfully occupies the hydrophobic pocket,

confirming the pocket's capacity for C12 chains.

Protocol B: Membrane Partition Coefficient ( )
Determination
Objective: Measure how strongly DDU partitions into lipid bilayers using Second Derivative

Spectrophotometry to eliminate turbidity interference.

Materials:

Liposomes: L-

-Phosphatidylcholine (Egg PC) Large Unilamellar Vesicles (LUVs), 100 nm.

DDU: 10 mM stock in Ethanol.

Reference: Buffer blank.

Workflow:

Preparation: Prepare two sets of samples:

Reference: Buffer + Liposomes (0 – 500

M lipid).

Sample: Buffer + Liposomes (0 – 500

M lipid) + DDU (fixed at 10

M).

Incubation: Incubate at 25°C for 30 minutes to allow partitioning equilibrium.

Scan: Measure UV absorbance (200–350 nm).
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Correction: Calculate the second derivative (

) to resolve the phenylurea peak (~250 nm) from the scattering background.

Calculation:

Where

is lipid concentration and

is the molar volume of the lipid.

Data Analysis & Interpretation
Observation Interpretation Mechanism

High

(Displacement)
Weak Binding

Pocket is too small or too polar

for the C12 tail.

Low

(Displacement)
Strong Binding

Hydrophobic pocket is deep

(>15 Å) and accommodates

the dodecyl chain.

Fluorescence Quenching Proximity Effect

Dichlorophenyl group is in van

der Waals contact with Trp or

Fluorophore.

Red Shift (UV) Polar Environment
Urea carbonyl is H-bonded to

water (solvent exposed).

Troubleshooting:

Precipitation: If the solution turns cloudy before adding lipids, DDU has exceeded its

solubility limit. Solution: Lower the working concentration to <10

M or increase DMSO percentage (up to 2%).

Aggregation: DDU can form micelles at high concentrations. Verify Critical Micelle

Concentration (CMC) if working >50

M.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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